Carzolamide: Structural Characterization and Pharmacological Scaffold Analysis
Carzolamide: Structural Characterization and Pharmacological Scaffold Analysis
An in-depth technical guide on the chemical structure, properties, and pharmacological significance of Carzolamide.
Executive Summary
Carzolamide (1H-Pyrazole-1-carboxamide) represents a fundamental heterocyclic scaffold in medicinal chemistry.[1][2] While historically categorized alongside antineoplastic agents, its contemporary significance lies in its role as a pharmacophore in the design of kinase inhibitors, anti-inflammatory agents, and CNS-active drugs.[1] This guide provides a rigorous analysis of its physicochemical properties, structural reactivity, and application as a template for high-affinity ligand design.[1]
Part 1: Chemical Identity and Physicochemical Profile[1]
Carzolamide is a distinct chemical entity characterized by a pyrazole ring N-acylated with a carboxamide group.[1] This structural arrangement imparts unique electronic properties, distinguishing it from the sulfonamide-based "zolamides" (e.g., Acetazolamide) typically associated with carbonic anhydrase inhibition.[1]
1.1 Nomenclature and Identifiers
| Parameter | Data |
| Common Name | Carzolamide |
| Systematic Name | 1H-Pyrazole-1-carboxamide |
| CAS Registry Number | 931-08-8 |
| UNII | 2PS88G4BF9 |
| Chemical Formula | C₄H₅N₃O |
| Molecular Weight | 111.10 g/mol |
| SMILES | NC(=O)n1cccn1 |
| InChIKey | DVLHGMFTRAFHPR-UHFFFAOYSA-N |
1.2 Structural Analysis
The Carzolamide molecule consists of two primary domains:
-
The Pyrazole Core: A five-membered aromatic heterocycle containing two adjacent nitrogen atoms.[1][3] This ring serves as a rigid linker and a hydrophobic moiety.[1]
-
The Carboxamide Moiety (-CONH₂): Attached at the N1 position, this group acts as a critical hydrogen bond donor/acceptor system.[1]
Electronic Configuration: The N1-carboxamide bond exhibits partial double-bond character due to resonance delocalization from the amide nitrogen into the carbonyl group, and potentially competing delocalization into the aromatic pyrazole ring.[1] This makes the N1-CO bond susceptible to nucleophilic attack under specific physiological conditions, suggesting potential utility as a carbamoylating agent or a prodrug scaffold.[1]
Part 2: Pharmacological Significance and Mechanism[1][4]
While Carzolamide has been cataloged as an antineoplastic agent in toxicological databases [1][2], its utility extends beyond direct cytotoxicity.[1] It serves as a "fragment" or "scaffold" in fragment-based drug discovery (FBDD).[1]
2.1 Mechanism of Action: The Scaffold Hypothesis
The 1H-pyrazole-1-carboxamide motif mimics the hydrogen-bonding patterns of purines (like adenine).[1] This structural mimicry allows derivatives of Carzolamide to interact with ATP-binding pockets of kinases or the active sites of metalloenzymes.[1]
-
Antineoplastic Activity: Historical data suggests Carzolamide interferes with nucleotide synthesis or acts via carbamoylation of essential enzymes, leading to cytotoxicity in rapidly dividing cells [1].[1]
-
Kinase Inhibition: Substituted pyrazole carboxamides are potent inhibitors of Cyclin-Dependent Kinases (CDKs), preventing cell cycle progression in cancer cells.[1]
-
CNS Activity: Recent studies indicate that pyrazole carboxamide derivatives can dually inhibit Monoamine Oxidase (MAO) and Acetylcholinesterase (AChE), making them candidates for Alzheimer's therapeutics [3].
2.2 Visualization: Structure-Activity Relationship (SAR) Network
The following diagram illustrates how the Carzolamide core serves as a central hub for generating diverse therapeutic agents.
Figure 1: SAR network showing the derivatization of the Carzolamide core into specific therapeutic classes.[1]
Part 3: Experimental Protocols
For researchers investigating Carzolamide derivatives, the following protocols provide a baseline for synthesis and stability assessment.
3.1 Synthesis of 1H-Pyrazole-1-carboxamides
Direct carbamoylation of the pyrazole ring.[1]
Reagents:
-
Substituted or unsubstituted Pyrazole (1.0 equiv)[1]
-
Sodium Cyanate (NaOCN) (1.5 equiv)[1]
-
Trichloroacetic acid (Catalytic) or HCl[1]
-
Solvent: Water/Ethanol or Dichloromethane (depending on method)[1]
Protocol:
-
Dissolution: Dissolve the pyrazole starting material in a minimal volume of solvent (e.g., water/acetic acid mixture).
-
Addition: Slowly add Sodium Cyanate (NaOCN) to the stirred solution at 0°C.
-
Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. The reaction is driven by the nucleophilic attack of the pyrazole nitrogen on the isocyanic acid intermediate.[1]
-
Precipitation: The product typically precipitates as a white crystalline solid.[1]
-
Purification: Filter the solid and recrystallize from ethanol to obtain pure Carzolamide.
3.2 Hydrolytic Stability Assay
Because the N-carbamoyl bond can be labile, stability testing is crucial for drug development.[1]
Methodology:
-
Preparation: Prepare a 10 mM stock solution of Carzolamide in DMSO.
-
Incubation: Dilute into Phosphate Buffered Saline (PBS) at pH 7.4 and pH 2.0 (simulated gastric fluid). Incubate at 37°C.
-
Sampling: Aliquot samples at t=0, 1h, 4h, and 24h.
-
Analysis: Analyze via HPLC-UV (254 nm). Monitor for the appearance of the parent pyrazole peak, indicating hydrolysis.[1]
-
Acceptance Criteria: >95% parent compound remaining after 4h indicates acceptable metabolic stability for oral dosing.[1]
-
Part 4: Synthesis Pathway Visualization
The following diagram details the chemical logic behind the synthesis of Carzolamide and its derivatives.
Figure 2: Synthetic pathway for the formation of Carzolamide via carbamoylation.[1]
References
-
National Institutes of Health (NIH), National Center for Advancing Translational Sciences (NCATS). "Carzolamide (UNII: 2PS88G4BF9)." Inxight Drugs Database. [Link][1]
-
U.S. Environmental Protection Agency (EPA). "Scientific Rationale for the Selection of Toxicity Testing Methods: Human Health Assessment."[1] EPA NEPIS Database, p. 4-28.[1] [Link][1]
-
Maity, A., et al. "Synthetic route for substituted pyrazole carboxamide derivatives."[1] ResearchGate, Oct 2020.[1] (Discussing pyrazole carboxamide derivatives as MAO/AChE inhibitors). [Link]
-
PubChem. "Compound Summary: 1H-Pyrazole-1-carboxamide."[1] National Library of Medicine. [Link][1]
